4-[[(1,5-Dimethyl-3-oxo-2-phenyl-4-pyrazolyl)amino]methylidene]-2-(2-furanylmethyl)-7-methoxyisoquinoline-1,3-dione

• Molecular Formula: C27H24N4O5
• Molecular Weight: 484.5g/mol
• IUPAC Name: 4-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)iminomethyl]-2-(furan-2-ylmethyl)-3-hydroxy-7-methoxyisoquinolin-1-one
• InChI: InChI=1S/C27H24N4O5/c1-17-24(27(34)31(29(17)2)18-8-5-4-6-9-18)28-15-23-21-12-11-19(35-3)14-22(21)25(32)30(26(23)33)16-20-10-7-13-36-20/h4-15,33H,16H2,1-3H3
• InChI Key: STBQKCFEZSONII-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N=CC3=C(N(C(=O)C4=C3C=CC(=C4)OC)CC5=CC=CO5)O

Description

4-[[(1,5-dimethyl-3-oxo-2-phenyl-4-pyrazolyl)amino]methylidene]-2-(2-furanylmethyl)-7-methoxyisoquinoline-1,3-dione is a member of isoquinolines.

Scientific Research Applications

Fluorescence and Spectroscopic Studies

• Naphthalimide derivatives, including compounds related to the chemical , have been studied for their fluorescence properties. These studies focus on the relationship between molecular structure and fluorescence spectra, contributing valuable insights to the field of spectroscopy (Inada, Sibazaki, Furukawa, & Okazaki, 1972).

Antibacterial Applications

• Antipyrine derivatives, which are structurally related to the compound, have been synthesized and found to exhibit strong antibacterial activities. This research is significant in the development of new antibacterial agents (Xin‐Yan Zhang, 2011).

Antioxidant Evaluation

• Some pyrazolopyridine derivatives, similar in structure to the compound , have shown promising antioxidant properties. These findings are important for understanding the potential therapeutic applications of these compounds (Gouda, 2012).

Biological Applications

• Research into novel compounds containing lawsone, related to the chemical , has shown significant antioxidant and antitumor activities. These findings are important for the development of new therapeutic agents (Hassanien, Abd El-Ghani, & Elbana, 2022).

Spectroscopic and Crystallographic Investigations

• Schiff base ligands related to the compound have been studied for their tautomeric equilibria and crystal structure, providing insights into molecular and electronic structures of these compounds (Hayvalı, Unver, & Svoboda, 2010).

Herbicide Discovery

• Pyrazole-quinazoline-2,4-dione hybrids, similar to the compound, have been identified as potent herbicide agents. This research contributes to the development of effective weed control solutions (Bo He et al., 2020).

Anti-Cancer Activity

• 4-Aminoantipyrine-based heterocycles, structurally related to the compound, have been characterized and tested for anti-breast cancer activity. This research is crucial for developing new cancer therapies (Ghorab, El-Gazzar, & Alsaid, 2014).